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Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

An In-depth Technical Guide to Solvent Black 34
Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of Solvent Black 34 (CAS

No. 32517-36-5), a metal-complex solvent dye. It covers its core chemical identity, molecular

structure, physicochemical properties, and established industrial applications. Detailed

information on its synthesis process and a summary of available toxicological data are

included. This document aims to serve as a foundational resource for professionals requiring

technical data on this compound.

Core Chemical Identity and Molecular Structure
Solvent Black 34, also known by its Colour Index name C.I. 12195, is a monoazo metal-

complex dye.[1][2] Its CAS Registry Number is 32517-36-5.[1][3] The molecular structure

consists of a central chromium atom complexed with two molecules of a single azo dye.[1] This

is classified as a 1:2 chromium complex.[4]

The chemical name is Chromate (1-), bis[1-[(2-hydroxy-4-nitrophenyl)azo]-2-

naphthalenolate(2-)]-.[5] The molecular formula for the uncomplexed single azo dye is

C₁₆H₁₁N₃O₄, with a molecular weight of 309.28 g/mol .[1] For the 1:2 chromium complex, a

molecular formula of C₃₂H₁₈CrN₆O₈·H and a molecular weight of 667.53 g/mol has also been

reported.[3][4]
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Physicochemical Properties
Solvent Black 34 is a black or bluish-black powder.[4][6] It is characterized by its excellent

solubility in a wide range of organic solvents and good compatibility with various resins.[1][6] It

also exhibits strong heat resistance and light fastness.[7][8]

Table 1: General Properties and Fastness Ratings
Property Value/Rating

Appearance Black Powder[4][6]

Shade Bluish Black[4]

Heat Resistance ≥ 200 °C[3][4]

Light Fastness 7-8 (on a scale of 1-8)[4]

Acid Resistance 4-5 (on a scale of 1-5)[4]

Alkali Resistance 4-5 (on a scale of 1-5)[4]

Water Resistance 5 (on a scale of 1-5)[4]

pH Value 6.0 - 8.0[6]

Table 2: Solubility Data
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Solvent Solubility (g/L)

Methyl Ethyl Ketone (MEK) 300 - 450[4][6]

Ethyl Cellosolve 500[4]

Butyl Cellosolve 450[4]

Cyclohexanone 500[4]

Dimethylformamide (DMF) 500[4]

Diacetone Alcohol (DAA) 500[4]

Ethanol 150[4]

Methanol 100[4]

Toluene 150[4]

Xylene 50[4]

Experimental Protocols
Synthesis of Solvent Black 34
The manufacturing process for Solvent Black 34 involves a multi-step chemical synthesis.[1]

The primary stages are the diazotization of an aromatic amine, followed by an azo coupling

reaction, and concluding with metal complexation.

Methodology:

Diazotization: 2-Amino-5-nitrophenol is treated with a source of nitrous acid (typically sodium

nitrite in an acidic medium) to form a diazonium salt. This reaction converts the primary

amino group into a highly reactive diazo group (-N₂⁺).

Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent,

Naphthalen-2-ol (also known as β-Naphthol).[1] This electrophilic substitution reaction forms

the characteristic azo linkage (-N=N-) and produces a monoazo dye molecule.

Metal Complexation: The final step involves reacting the monoazo dye with a chromium salt.

Two molecules of the azo dye coordinate with one chromium atom to form the stable 1:2
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chromium complex that constitutes Solvent Black 34.[1][5]

Starting Materials

Synthesis Steps

Intermediates & Final Product

2-Amino-5-nitrophenol

Step 1: Diazotization

Naphthalen-2-ol

Step 2: Azo Coupling

Chromium Salt

Step 3: Metal Complexation

Diazonium Salt Monoazo Dye
Solvent Black 34
(1:2 Cr Complex)

Click to download full resolution via product page

Figure 1: Synthesis workflow for Solvent Black 34.

Toxicological and Safety Data
While not classified as a hazardous substance for transport, Solvent Black 34 requires careful

handling in a laboratory setting.[9] The toxicological properties have not been exhaustively

investigated, but available Material Safety Data Sheets (MSDS) provide key information.[10]

Acute Effects:

The substance is considered harmful if swallowed and may cause gastrointestinal irritation.

[10]

It may cause irritation to the eyes, skin (in sensitive individuals), and respiratory tract upon

contact or inhalation.[10]

Chronic Effects & Other Data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://emperordye.com/tds/solvent-black-34.html
https://www.dyestuffscn.com/info/synthetic-process-of-solvent-black34-37058657.html
https://www.benchchem.com/product/b599347?utm_src=pdf-body-img
https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://www.scribd.com/document/511494300/SOLVENT-BLACK-34-MSDS
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mutagenicity data has been reported, though it is not listed as a carcinogen by ACGIH,

IARC, NIOSH, NTP, or OSHA.[10]

It is noted as being harmful to aquatic organisms if released directly into surface water.[9]

Table 3: Summary of Toxicological Hazards
Endpoint Observation

Acute Oral Toxicity
Harmful if swallowed; may cause stomach

discomfort.[10]

Skin Irritation
May cause skin irritation in sensitive individuals.

[10]

Eye Irritation May cause irritation to eyes.[10]

Respiratory Irritation May cause irritation to the respiratory tract.[10]

Mutagenicity Mutagenicity data has been reported.[10]

Ecotoxicity Harmful to aquatic organisms.[9]

Handling Precautions: Standard laboratory safety protocols should be followed, including the

use of personal protective equipment (PPE) such as safety goggles and gloves. Work should

be conducted in a well-ventilated area or under a chemical fume hood to minimize dust

generation and inhalation.[10]

Applications and Relevance
The primary applications of Solvent Black 34 are industrial, leveraging its solubility and

stability. There is no evidence in the reviewed literature of its use in drug development or other

biomedical applications. Its main function is as a colorant.

Established Uses:

Coatings and Stains: Widely used for wood stains, wood coatings, baking finishes, and

plastic coatings.[3]

Inks: A common component in printing inks and stationery inks.[3]
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Foil and Leather: Used for coloring aluminum and hot stamping foils, as well as in leather

finishes.[3]

Cosmetics: The dye is also used in personal care and cosmetics.[2]

The utility of Solvent Black 34 in these areas stems directly from its physicochemical

properties. Its high solubility in organic solvents makes it ideal for solvent-based systems like

inks and coatings, while its heat and light stability ensure the durability of the color in the final

product.
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Figure 2: Relationship between properties and applications.

Conclusion
Solvent Black 34 is a well-characterized metal-complex dye with significant industrial utility as

a colorant in coatings, inks, and plastics. Its synthesis is a standard multi-step process for azo

dyes. While it possesses a favorable stability profile for these applications, the available

toxicological data, particularly the reported mutagenicity, necessitates cautious handling. For

professionals in research and drug development, Solvent Black 34 serves as a reference

compound for a metal-complex azo dye, though it currently holds no known position in

therapeutic or biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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